Cas no 1115520-73-4 (N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine)

• Product Name: N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine
• CAS No: 1115520-73-4
• MF: C₂₇H₂₆N₂O₄S₂
• MW: 506.636344432831
• CID: 5433671
• Update Time: 2025-10-30

N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2,6-dimethylanilino)-4-(4-methoxyphenyl)sulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine

• Inchi： 1S/C27H26N2O4S2/c1-16-8-10-19(11-9-16)24(30)25-22(28)26(35(31,32)21-14-12-20(33-4)13-15-21)27(34-25)29-23-17(2)6-5-7-18(23)3/h5-15,29H,28H2,1-4H3
• InChI Key： CNKQHQUGRFJHHR-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=C(C)C=CC=C2C)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C=1N)(C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine

Comprehensive Overview of N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine (CAS No. 1115520-73-4)

N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine (CAS No. 1115520-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its complex molecular structure, combines a thiophene core with multiple functional groups, including dimethylphenyl, methoxybenzenesulfonyl, and methylbenzoyl moieties. Its unique architecture makes it a promising candidate for applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine aligns with the broader trend of exploring sulfonamide and thiophene-based compounds for therapeutic purposes. Researchers are particularly intrigued by its potential in addressing conditions related to inflammation and metabolic disorders, which are among the most searched health topics globally. The compound's methoxybenzenesulfonyl group, for instance, is often associated with enhanced bioavailability and metabolic stability, key factors in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 1115520-73-4 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are frequently discussed in academic and industrial forums. The compound's 4-methylbenzoyl substituent further contributes to its lipophilicity, a property highly valued in the development of CNS-targeting drugs. This aligns with the increasing demand for neurotherapeutic agents, as evidenced by rising search queries related to neurodegenerative diseases and brain health.

In material science, the thiophene-2,4-diamine scaffold of this compound has shown promise in the design of organic semiconductors. With the global push toward flexible electronics and sustainable energy solutions, researchers are actively investigating such heterocyclic compounds for their optoelectronic properties. The dimethylphenyl and methoxybenzenesulfonyl groups in this molecule could potentially enhance charge transport characteristics, making it relevant to trending topics like organic photovoltaics and OLED technologies.

Analytical characterization of N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, which are critical considerations in both pharmaceutical and materials applications. The compound's CAS No. 1115520-73-4 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent investigations.

As the scientific community continues to explore sulfonamide-containing compounds, N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine stands out due to its balanced combination of aromatic systems and polar functional groups. This balance is particularly relevant to current research trends focusing on drug-likeness and molecular diversity, topics frequently searched by medicinal chemists and pharmacologists. The compound's structural features may offer insights into the design of next-generation small molecule therapeutics.

Environmental and safety assessments of CAS No. 1115520-73-4 indicate that it requires standard laboratory handling procedures, similar to other research chemicals in its class. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with this compound, reflecting the broader laboratory safety concerns frequently searched by professionals in the field.

The patent landscape surrounding N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine reveals active interest from both academic institutions and pharmaceutical companies. This aligns with the increasing number of search queries related to intellectual property in chemical research, particularly for compounds with potential therapeutic applications. The compound's structural complexity presents opportunities for novel patent claims, especially in combination therapies and formulation technologies.

In conclusion, N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)-5-(4-methylbenzoyl)thiophene-2,4-diamine (CAS No. 1115520-73-4) represents a compelling subject of study at the intersection of medicinal chemistry and materials science. Its multifaceted properties address several contemporary research priorities, from targeted drug development to advanced material design. As scientific understanding of such heterocyclic systems deepens, this compound is likely to remain a focus of innovative research in the coming years.